Cas no 2877633-97-9 (1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine)

• Product Name: 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine
• CAS No: 2877633-97-9
• MF: C₁₅H₁₉F₃N₂O₂S
• MW: 348.383773088455
• CID: 5330292
• PubChem ID: 165435754
• Update Time: 2025-05-19

1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine
• 2877633-97-9
• F6755-7418
• AKOS040868684
• 1-(Cyclopropylsulfonyl)-4-[[2-(trifluoromethyl)phenyl]methyl]piperazine

• Inchi： 1S/C15H19F3N2O2S/c16-15(17,18)14-4-2-1-3-12(14)11-19-7-9-20(10-8-19)23(21,22)13-5-6-13/h1-4,13H,5-11H2
• InChI Key： QEUAHBVQYLIJKA-UHFFFAOYSA-N
• SMILES： N1(S(C2CC2)(=O)=O)CCN(CC2=CC=CC=C2C(F)(F)F)CC1

Computed Properties

• Exact Mass: 348.11193351g/mol
• Monoisotopic Mass: 348.11193351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 408.8±55.0 °C(Predicted)
• pka: 5.51±0.10(Predicted)

Additional information on 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine

1-(Cyclopropanesulfonyl)-4-{[2-(Trifluoromethyl)phenyl]methyl}piperazine: A Comprehensive Overview

1-(Cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine (CAS No. 2877633-97-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of a piperazine core, a cyclopropanesulfonyl group, and a trifluoromethylphenyl substituent, making it a versatile intermediate for drug discovery and development. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the design of novel therapeutics targeting neurological and metabolic disorders.

The structural complexity of 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine contributes to its diverse reactivity and binding properties. The piperazine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility and bioavailability. Meanwhile, the cyclopropanesulfonyl moiety introduces steric and electronic effects that can modulate the compound's interaction with biological targets. The trifluoromethylphenyl group further enhances lipophilicity and metabolic stability, traits highly sought after in modern drug design.

Recent studies highlight the growing demand for trifluoromethyl-containing compounds in pharmaceutical applications, driven by their ability to improve drug efficacy and pharmacokinetics. 1-(Cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine aligns with this trend, offering a scaffold for developing inhibitors of enzymes or receptors implicated in diseases such as diabetes, depression, and chronic pain. Its CAS No. 2877633-97-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

In addition to its pharmaceutical potential, 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine is also explored in material science. The trifluoromethyl group's electron-withdrawing properties make it valuable for designing advanced polymers and coatings with enhanced durability and chemical resistance. Researchers are investigating its incorporation into high-performance materials for electronics, aerospace, and renewable energy applications.

The synthesis of 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine typically involves multi-step organic reactions, including sulfonylation and alkylation processes. Optimizing these synthetic routes is a key focus for chemists aiming to scale up production while maintaining high purity and yield. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound and ensuring its quality for research and industrial use.

Market trends indicate a rising interest in piperazine derivatives and sulfonamide-based compounds, with 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine positioned as a promising candidate. Its unique structure offers opportunities for patenting novel derivatives, attracting investment from pharmaceutical and chemical companies. Regulatory agencies continue to monitor such compounds for safety and environmental impact, emphasizing the need for sustainable synthesis methods.

For researchers and manufacturers, understanding the stability and storage conditions of 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine is critical. Proper handling under inert atmospheres and low-temperature storage can prevent degradation, ensuring consistent performance in experimental and commercial applications. Suppliers often provide technical data sheets detailing these requirements, aiding in safe and effective utilization.

Looking ahead, the exploration of 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine is expected to expand, particularly in personalized medicine and targeted drug delivery systems. Advances in computational chemistry and AI-driven drug discovery may further unlock its potential, enabling faster identification of optimal derivatives for specific therapeutic needs. Collaboration between academia and industry will be pivotal in translating these innovations into real-world solutions.

In summary, 1-(cyclopropanesulfonyl)-4-{[2-(trifluoromethyl)phenyl]methyl}piperazine (CAS No. 2877633-97-9) represents a compelling area of research at the intersection of chemistry, pharmacology, and materials science. Its multifaceted applications and alignment with current scientific trends underscore its value as a building block for future innovations. As interest in trifluoromethylated compounds and piperazine scaffolds grows, this compound is poised to play a significant role in advancing both health and technology sectors.